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Compound of Interest

Compound Name: 2,4,5-Trimethoxybenzoic acid

Cat. No.: B1293779 Get Quote

A Comprehensive Spectroscopic Analysis of
2,4,5-Trimethoxybenzoic Acid
This technical guide provides an in-depth overview of the spectroscopic data for 2,4,5-
Trimethoxybenzoic acid, a methoxybenzoic acid.[1] The information presented herein is

intended for researchers, scientists, and professionals in the field of drug development and

chemical analysis. This document details the Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data, along with the experimental protocols for acquiring

such data.

Spectroscopic Data
The following sections summarize the key spectroscopic data for 2,4,5-Trimethoxybenzoic
acid, presented in tabular format for clarity and ease of comparison.

1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound.[2]

Table 1: ¹H NMR Spectroscopic Data for 2,4,5-Trimethoxybenzoic acid
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Chemical Shift
(δ) ppm

Multiplicity Integration Assignment Solvent

9.96 s 2H -COOH CDCl₃[3]

8.67 s 2H Ar-H CDCl₃[3]

7.11 s 2H Ar-H CDCl₃[3]

3.94 s 3H -OCH₃ CDCl₃[4]

3.93 s 6H -OCH₃ CDCl₃[4]

Table 2: ¹³C NMR Spectroscopic Data for 2,4,5-Trimethoxybenzoic acid

Chemical Shift (δ) ppm Assignment Solvent

171.4 C=O CDCl₃[4]

152.9 Ar-C-O CDCl₃[4]

142.9 Ar-C-O CDCl₃[4]

124.1 Ar-C CDCl₃[4]

107.3 Ar-C-H CDCl₃[4]

60.9 -OCH₃ CDCl₃[4]

56.2 -OCH₃ CDCl₃[4]

1.2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.[5]

Table 3: IR Spectroscopic Data for 2,4,5-Trimethoxybenzoic acid
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Wavenumber (cm⁻¹) Functional Group

2500-3300 O-H stretch (carboxylic acid)[6]

2850-2960 C-H stretch (sp³ hybridized)[5]

1680-1750 C=O stretch (carbonyl)[6]

1600 & 1500 C=C stretch (aromatic ring)[6]

1000-1300 C-O stretch[5]

1.3. Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions,

providing information about the molecular weight and structure of a compound.[7]

Table 4: Mass Spectrometry Data for 2,4,5-Trimethoxybenzoic acid

m/z Assignment

212.07 [M]⁺ (Molecular Ion)

197.05 [M - CH₃]⁺

169.05 [M - COOH]⁺

154.03 [M - COOH - CH₃]⁺

Experimental Protocols
Detailed methodologies for the key spectroscopic techniques are provided below.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Accurately weigh between 5 to 20 mg of 2,4,5-Trimethoxybenzoic
acid for ¹H NMR and 20-50 mg for ¹³C NMR.[2] The sample should be dissolved in

approximately 0.6 mL of a suitable deuterated solvent, such as Chloroform-d (CDCl₃), in a

clean vial.[2][8] Gentle vortexing or sonication can be used to ensure complete dissolution.[2]
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Transfer to NMR Tube: Using a pipette, carefully transfer the solution into a clean 5 mm

NMR tube to a height of 4.0 to 5.0 cm.[2] It is important to avoid the introduction of air

bubbles.[2]

Instrument Setup: Wipe the exterior of the NMR tube clean before inserting it into the spinner

turbine.[2] Place the sample in the NMR spectrometer.

Data Acquisition: The instrument's software is used to lock onto the deuterium signal of the

solvent and to shim the magnetic field for homogeneity. Standard pulse sequences are then

used to acquire the ¹H and ¹³C NMR spectra.

2.2. Infrared (IR) Spectroscopy

Sample Preparation (Thin Solid Film Method): Dissolve approximately 50 mg of solid 2,4,5-
Trimethoxybenzoic acid in a few drops of a volatile solvent like methylene chloride.[9]

Film Deposition: Place a drop of this solution onto a salt plate (e.g., NaCl or KBr). Allow the

solvent to evaporate completely, which will leave a thin solid film of the compound on the

plate.[9]

Data Acquisition: Place the salt plate into the sample holder of the FT-IR spectrometer.[9]

Record the spectrum. If the signal intensity is too low, add another drop of the solution to the

plate, allow it to dry, and re-run the spectrum.[9]

2.3. Mass Spectrometry (MS)

Sample Preparation: Prepare a dilute solution of 2,4,5-Trimethoxybenzoic acid by

dissolving the sample in an organic solvent (e.g., methanol, acetonitrile) to a concentration of

approximately 1 mg/mL.[10] Then, dilute 100 µL of this solution with 1 mL of the same or a

compatible solvent.[10]

Sample Introduction: The prepared solution is introduced into the mass spectrometer. For

techniques like electrospray ionization (ESI), the sample is infused directly or via liquid

chromatography.[10] For electron ionization (EI), the sample is vaporized in a vacuum.[11]

Ionization: In the ion source, the sample molecules are ionized. In EI, a high-energy electron

beam is used to knock an electron off the molecule, forming a radical cation.[12]
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Mass Analysis and Detection: The resulting ions are accelerated and separated based on

their mass-to-charge (m/z) ratio by a mass analyzer.[12] A detector then records the

abundance of each ion.[12]

Visualization of Spectroscopic Workflow
The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical

compound.
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Caption: Workflow for Spectroscopic Analysis.
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In conclusion, the spectroscopic data presented in this guide provides a comprehensive

chemical fingerprint of 2,4,5-Trimethoxybenzoic acid, which is essential for its identification,

characterization, and quality control in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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